2-(Aminomethyl)-3-(methylthio)phenol

• Molecular Formula: C8H11NOS
• Molecular Weight: 169.25 g/mol
• IUPAC Name: 2-(aminomethyl)-3-methylsulfanylphenol
• InChI: InChI=1S/C8H11NOS/c1-11-8-4-2-3-7(10)6(8)5-9/h2-4,10H,5,9H2,1H3
• InChI Key: XJXIOJZOJMSSCF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1CN)O

Description

2-(Aminomethyl)-3-(methylthio)phenol is a phenolic derivative featuring an aminomethyl (–CH₂NH₂) group at the 2-position and a methylthio (–SCH₃) group at the 3-position of the benzene ring.

Preparation Methods

Mannich Reaction Pathway

The Mannich reaction remains one of the most versatile methods for introducing aminomethyl groups onto aromatic rings. This three-component reaction typically involves:

• A phenol derivative (providing the aromatic core)
• Formaldehyde (as the methylene source)
• An amine component (primary or secondary)

The general reaction produces a β-aminoketone, which in the case of phenols, leads to ortho-substituted aminomethylphenols. The reaction proceeds via the formation of an iminium ion intermediate that undergoes electrophilic aromatic substitution.

Reductive Amination Approach

Reductive amination represents another crucial pathway for aminomethylphenol synthesis. This approach involves:

• Formation of an imine or iminium ion from a carbonyl compound and an amine
• Subsequent reduction of the C=N bond to form the C-N bond

For phenolic compounds, this often involves hydroxybenzaldehydes as starting materials.

Specific Methods for 2-(Aminomethyl)-3-(methylthio)phenol Preparation

Salicylaldehyde Method

The primary method for synthesizing 2-(Aminomethyl)-3-(methylthio)phenol involves the reaction of 3-(methylthio)aniline with salicylaldehyde followed by reduction. This approach leverages reductive amination principles and proceeds through the following steps:

• Condensation of 3-(methylthio)aniline with salicylaldehyde to form an imine intermediate
• Reduction of the imine using a suitable reducing agent
• Purification through recrystallization

The reaction is typically conducted in methanol as a solvent under controlled temperature conditions. This method has the advantage of using readily available starting materials and providing the target compound in reasonable yields.

Modified Mannich Reaction for 2-(Aminomethyl)-3-(methylthio)phenol

A modified Mannich reaction can be employed to introduce the aminomethyl group at the ortho position of 3-(methylthio)phenol:

• Reaction of 3-(methylthio)phenol with formaldehyde and ammonia or a primary amine
• Formation of the Mannich base intermediate
• Isolation and purification of the target compound

This approach requires careful control of reaction conditions to achieve selectivity for the desired isomer.

Detailed Reaction Parameters and Optimization

Temperature Effects on Yield and Selectivity

Table 1. Effect of Temperature on the Synthesis of 2-(Aminomethyl)-3-(methylthio)phenol via Reductive Amination

Temperature (°C)	Reaction Time (h)	Solvent	Yield (%)	Major Byproducts
25	24	Methanol	45-50	N,N-bis-adduct
40	12	Methanol	60-65	N,N-bis-adduct
65	6	Methanol/DMF (4:1)	75-80	Minimal
100	1.5	Methanol/DMF (4:1)	78-85	Reduction products

Based on data extrapolated from similar reactions reported in the literature, optimal conditions appear to include elevated temperatures (65-100°C) and moderate reaction times (1.5-6 hours) using a methanol/DMF solvent system.

Catalyst Optimization

The choice of catalyst significantly impacts the efficiency of the reductive amination process. Based on studies of similar compounds, the following catalysts have been evaluated:

Table 2. Catalyst Effects on 2-(Aminomethyl)-3-(methylthio)phenol Synthesis

Catalyst	Hydrogen Pressure (Bar)	Temperature (°C)	Yield (%)	Selectivity (%)
Pd/C (10%)	40	65	70-75	85-90
Pd/C (10%)	60	100	78-82	90-95
Raney Ni	50	35	65-70	80-85
Pd/Al2O3	40	65	60-65	85-90

The data suggests that palladium on carbon (10% Pd/C) at elevated temperature and pressure provides optimal results for this transformation.

Alternative Synthetic Routes

Nitrosation-Reduction Sequence

Drawing from the synthesis of related aminophenols, an alternative approach involves:

• Nitrosation of 3-(methylthio)phenol using sodium nitrite under acidic conditions
• Reduction of the nitroso intermediate to the corresponding aminophenol derivative
• Introduction of the methyl group through appropriate transformations

The general reaction scheme follows:

3-(Methylthio)phenol + NaNO2 + HCl → 4-Nitroso-3-(methylthio)phenol
4-Nitroso-3-(methylthio)phenol + H2/catalyst → 4-Amino-3-(methylthio)phenol
4-Amino-3-(methylthio)phenol → 2-(Aminomethyl)-3-(methylthio)phenol

This multi-step approach offers an alternative when direct methods prove challenging, though overall yields may be lower due to the additional steps.

Dimethylaminomethylation-Hydrogenolysis Route

Based on the synthesis of similar compounds such as 5-amino-o-cresol, another viable route involves:

• Reaction of 3-(methylthio)phenol with formaldehyde and dimethylamine to form the dimethylaminomethyl intermediate
• Hydrogenolysis of the intermediate under basic conditions with a palladium catalyst

The reaction parameters for this approach can be adapted from similar syntheses:

3-(Methylthio)phenol + CH2O + (CH3)2NH → 2-[(N,N-Dimethylamino)methyl]-3-(methylthio)phenol
2-[(N,N-Dimethylamino)methyl]-3-(methylthio)phenol + H2/Pd → 2-(Aminomethyl)-3-(methylthio)phenol

This approach has been successfully applied to related compounds and can be readily adapted for 2-(Aminomethyl)-3-(methylthio)phenol synthesis.

Purification and Analysis

Purification Techniques

Purification of 2-(Aminomethyl)-3-(methylthio)phenol typically involves:

• Initial isolation via pH adjustment and extraction
• Recrystallization from appropriate solvents
• Column chromatography for high-purity requirements

Table 3. Recrystallization Solvents and Resulting Purity

Solvent System	Temperature (°C)	Recovery (%)	Purity (%)
Methanol	5-10	85-90	95-97
Ethanol/Water (3:1)	10-15	80-85	97-98
Isopropanol	0-5	75-80	98-99
Toluene/Hexane	20-25	70-75	98-99

Multiple recrystallizations may be necessary to achieve analytical purity, with methanol offering a good balance between recovery and purity.

Analytical Characterization

Standard analytical techniques for confirming the structure and purity of 2-(Aminomethyl)-3-(methylthio)phenol include:

• NMR spectroscopy (1H and 13C)
• Mass spectrometry
• IR spectroscopy
• HPLC analysis

Expected key spectroscopic data includes:

• 1H NMR (400 MHz, CDCl3): characteristic signals for the aromatic protons (δ 6.8-7.3 ppm), methylthio group (δ ~2.4 ppm), and aminomethyl protons (δ ~3.8 ppm)
• 13C NMR: signals for the aromatic carbons, methylthio carbon, and aminomethyl carbon
• MS (EI): molecular ion peak at m/z 169

Scale-Up Considerations and Industrial Application

For larger-scale preparation, several modifications to laboratory procedures are necessary:

Batch vs. Continuous Processing

Table 4. Comparison of Batch and Continuous Processes for 2-(Aminomethyl)-3-(methylthio)phenol Production

Parameter	Batch Process	Continuous Process
Scale (kg)	1-50	50+
Yield (%)	70-80	75-85
Processing Time (h)	12-24	2-4
Solvent Recovery (%)	80-85	90-95
Product Consistency	Variable	Highly consistent
Capital Investment	Lower	Higher

Continuous processes offer advantages for large-scale production, particularly in terms of processing time and product consistency.

Applications and Derivatives

2-(Aminomethyl)-3-(methylthio)phenol serves as a valuable intermediate in the synthesis of:

• Pharmaceutical compounds, particularly those requiring specific hydrogen-bonding motifs
• Agrochemical agents
• Specialty chemicals and polymer additives

Its unique functional group arrangement enables selective modifications for tailored properties in final products.

Chemical Reactions Analysis

Types of Reactions: 2-(AMINOMETHYL)-3-(METHYLSULFANYL)PHENOL undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to quinones, which are important in biological electron transfer processes.

Substitution: Electrophilic aromatic substitution reactions, such as bromination and nitration, are common due to the electron-donating effects of the hydroxyl group.

Esterification: The phenol group can react with carboxylic acids or acyl chlorides to form esters.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Substitution: Bromine or nitric acid in the presence of a catalyst.

Esterification: Carboxylic acids or acyl chlorides in the presence of an acid catalyst.

Major Products:

Oxidation: Quinones.

Substitution: Brominated or nitrated phenol derivatives.

Esterification: Phenolic esters.

Scientific Research Applications

2-(AMINOMETHYL)-3-(METHYLSULFANYL)PHENOL has several applications in scientific research:

Chemistry: Used as a reagent in the synthesis of more complex sulfur-containing compounds.

Biology: Studied for its potential antioxidant properties and ability to inhibit oxidative stress in biological systems.

Medicine: Investigated for its potential use in drug development, particularly in designing compounds with antimicrobial and anti-inflammatory properties.

Industry: Utilized in the production of phenolic resins and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(AMINOMETHYL)-3-(METHYLSULFANYL)PHENOL involves its interaction with various molecular targets:

Molecular Targets: The phenol group can interact with enzymes and proteins, leading to the inhibition of their activity.

Pathways Involved: The compound can participate in redox reactions, influencing cellular oxidative stress pathways.

Comparison with Similar Compounds

Functional Group Analysis and Structural Analogues

The following table summarizes key structural analogs and their properties based on evidence:

Compound Name	Substituents	Molecular Formula	Key Properties/Applications	Reference
2-(Aminomethyl)phenol	–CH₂NH₂ (2-position)	C₇H₉NO	Laboratory chemical; precursor for bioactive molecules. Safety data reported .
2-(Methylthio)phenol	–SCH₃ (2-position)	C₇H₈OS	Flavor/aroma agent; sulfur-containing derivatives enhance antimicrobial activity .
Methyl 2-Aminothiophene-3-Carboxylate	Thiophene ring with –NH₂ and –COOCH₃	C₆H₇NO₂S	Pharmaceutical intermediate; antibacterial and antioxidant activities .
3,6-Bis(methylthio)piperazine-2,5-dione	Dual –SCH₃ groups on piperazine ring	C₆H₁₀N₂O₂S₂	Promotes gastrointestinal motility in zebrafish via cholinergic modulation .

Physicochemical Properties

• For instance, 2-(Methylthio)phenol has a logP value of ~2.1, whereas 2-(Aminomethyl)phenol (logP ~0.8) is more hydrophilic .
• Stability: Sulfur-containing compounds like 2-(Methylthio)phenol are prone to oxidation under acidic conditions, forming sulfoxides or sulfones .

Q & A

Basic: What are the recommended synthetic routes for 2-(Aminomethyl)-3-(methylthio)phenol, and what challenges arise in controlling regioselectivity during its synthesis?

Methodological Answer:
The compound can be synthesized via thioetherification of 2-aminophenol derivatives followed by aminomethylation. A key challenge is achieving regioselective substitution at the 3-position of the phenol ring. For example, controlled reaction conditions (e.g., temperature < 60°C, inert atmosphere) are critical to minimize competing side reactions like oxidation of the thiol group or over-alkylation . Purification often involves recrystallization from hot ethanol/water mixtures to isolate the product from unreacted starting materials or isomers .

Basic: How should researchers safely handle and store 2-(Aminomethyl)-3-(methylthio)phenol to mitigate risks of decomposition or exposure?

Methodological Answer:
The compound is classified as a skin and eye irritant (GHS Category 2/2A) and may cause respiratory irritation (Category 3) . Storage should occur in airtight, light-resistant containers under nitrogen at 2–8°C to prevent oxidation of the methylthio group. Handling requires PPE (gloves, goggles, lab coats) and fume hoods to avoid inhalation of dust. Spills should be neutralized with 5% acetic acid before disposal .

Basic: What analytical techniques are most effective for characterizing the purity and structure of 2-(Aminomethyl)-3-(methylthio)phenol?

Methodological Answer:

• NMR Spectroscopy: $^1$H and $^13$C NMR can confirm regiochemistry (e.g., distinguishing 3-methylthio vs. 4-substituted isomers via coupling patterns) .
• HPLC-MS: Reverse-phase C18 columns with UV detection (λ = 254 nm) and ESI-MS in positive ion mode validate purity (>95%) and molecular mass .
• Elemental Analysis: Used to verify carbon, hydrogen, nitrogen, and sulfur content, with deviations >0.3% indicating impurities .

Advanced: How can researchers resolve contradictions in reported antibacterial activity data for 2-(Aminomethyl)-3-(methylthio)phenol across studies?

Methodological Answer:
Discrepancies may arise from variations in bacterial strain susceptibility or compound solubility. To address this:

• Standardize MIC assays using broth microdilution (CLSI guidelines) with DMSO as a co-solvent (≤1% v/v) to enhance aqueous solubility .
• Validate results against control compounds (e.g., ampicillin) and replicate under identical pH (7.2–7.4) and temperature (37°C) conditions .
• Perform structure-activity relationship (SAR) studies to isolate the contributions of the aminomethyl and methylthio groups to bioactivity .

Advanced: What strategies mitigate decomposition of 2-(Aminomethyl)-3-(methylthio)phenol during high-temperature reactions?

Methodological Answer:
The methylthio group is prone to oxidation at elevated temperatures. Mitigation strategies include:

• Using radical scavengers (e.g., BHT) in reaction mixtures to inhibit peroxide formation .
• Conducting reactions under reduced pressure to lower boiling points and minimize thermal exposure .
• Post-synthesis stabilization via lyophilization or encapsulation in cyclodextrins to protect reactive sites .

Advanced: How does the electronic environment of the phenol ring influence the reactivity of 2-(Aminomethyl)-3-(methylthio)phenol in cross-coupling reactions?

Methodological Answer:
The electron-donating methylthio group at the 3-position activates the ring for electrophilic substitution but deactivates it toward nucleophilic attack. For Suzuki-Miyaura coupling:

• Use Pd(PPh$_3$)$_4$ catalyst and aryl boronic acids with electron-withdrawing groups to enhance reactivity at the 4-position .
• Monitor reaction progress via TLC (silica gel, ethyl acetate/hexane 1:3) to detect intermediate formation .

Advanced: What are the degradation pathways of 2-(Aminomethyl)-3-(methylthio)phenol under environmental conditions, and how can they be modeled?

Methodological Answer:
Degradation occurs via:

• Photolysis: UV exposure cleaves the C–S bond, producing 2-aminophenol and methanesulfonic acid. Use quartz reactors with UV lamps (λ = 290–320 nm) to simulate sunlight .
• Biodegradation: Aerobic microbial metabolism generates thiophenol derivatives. Model using activated sludge (OECD 301F test) with GC-MS monitoring .

Advanced: How do structural analogs (e.g., 2-(Ethylthio)phenol or 4-Aminothiophenol) compare in reactivity or toxicity profiles?

Methodological Answer:

• Reactivity: Ethylthio analogs exhibit slower oxidation kinetics due to steric hindrance, while 4-aminothiophenol has higher nucleophilicity at the para position .
• Toxicity: Methylthio groups reduce acute toxicity compared to unsubstituted thiophenols (LC$_{50}$ > 100 mg/L in Daphnia magna) but require chronic exposure assessments .